Cas no 1804055-81-9 (6-Difluoromethyl-1H-benzimidazole-2-carboxylic acid)

• Product Name: 6-Difluoromethyl-1H-benzimidazole-2-carboxylic acid
• CAS No: 1804055-81-9
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4816031
• Update Time: 2023-08-19

6-Difluoromethyl-1H-benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Difluoromethyl-1H-benzimidazole-2-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c10-7(11)4-1-2-5-6(3-4)13-8(12-5)9(14)15/h1-3,7H,(H,12,13)(H,14,15)
• InChI Key： KNZLYDAFPBLMAT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(C(=O)O)=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 2
• Topological Polar Surface Area: 66